Cas no 1270381-65-1 (1-(4-Bromo-2-methylphenyl)ethan-1-amine)

1-(4-Bromo-2-methylphenyl)ethan-1-amine is a brominated aromatic amine derivative featuring a methyl substitution at the ortho position relative to the amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and amine functional groups enhances its reactivity, enabling selective cross-coupling reactions and further derivatization. Its stable crystalline form ensures ease of handling and storage under standard conditions. The structural motif of this compound makes it valuable for constructing complex molecular frameworks, particularly in medicinal chemistry research where modified phenylalkylamines are of interest.

1-(4-Bromo-2-methylphenyl)ethan-1-amine structure

1270381-65-1 structure

Product Name:1-(4-Bromo-2-methylphenyl)ethan-1-amine

CAS No:1270381-65-1

MF:C₉H₁₂BrN

MW:214.102281570435

MDL:MFCD18703736

CID:4774601

PubChem ID:76656326

Update Time:2026-02-26

1-(4-Bromo-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2-methylphenyl)ethan-1-amine
- 1-(4-bromo-2-methylphenyl)ethylamine
- 1-(4-bromo-2-methylphenyl)ethanamine
- SB32589
- 1-(4-Bromo-2-methyl-phenyl)-ethylamine
- (R)-1-(4-bromo-2-methylphenyl)ethan-1-amine
- (S)-1-(4-bromo-2-methylphenyl)ethan-1-amine
- 1-(4-Bromo-2-methylphenyl)ethan-1-amine
- MDL： MFCD18703736
- Inchi： 1S/C9H12BrN/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7H,11H2,1-2H3
- InChI Key： GMCHYPOMQPPOJT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C(C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 127
XLogP3: 2.2
Topological Polar Surface Area: 26

1-(4-Bromo-2-methylphenyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1732-1g	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	97%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1732-5g	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	97%	5g	20268.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1732-500mg	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	97%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1732-100mg	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	97%	100mg	1908.1CNY	2021-05-07
eNovation Chemicals LLC	Y1122946-100mg	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	95%	100mg	$305	2023-05-18
eNovation Chemicals LLC	Y1122946-500mg	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	95%	500mg	$450	2023-05-18
eNovation Chemicals LLC	Y1122946-1g	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	95%	1g	$715	2023-05-18
eNovation Chemicals LLC	Y1122946-5g	1-(4-Bromo-2-methyl-phenyl)-ethylamine	1270381-65-1	95%	5g	$2745	2023-05-18
eNovation Chemicals LLC	Y1000344-100mg	1-(4-bromo-2-methylphenyl)ethan-1-amine	1270381-65-1	95%	100mg	$300	2024-08-02
eNovation Chemicals LLC	Y1000344-5g	1-(4-bromo-2-methylphenyl)ethan-1-amine	1270381-65-1	95%	5g	$2600	2024-08-02

1-(4-Bromo-2-methylphenyl)ethan-1-amine Related Literature

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Additional information on 1-(4-Bromo-2-methylphenyl)ethan-1-amine

Comprehensive Overview of 1-(4-Bromo-2-methylphenyl)ethan-1-amine (CAS No. 1270381-65-1): Properties, Applications, and Industry Relevance

1-(4-Bromo-2-methylphenyl)ethan-1-amine (CAS No. 1270381-65-1) is a specialized organic compound belonging to the class of aromatic amines. This compound features a brominated phenyl ring with a methyl substituent and an ethylamine side chain, making it a versatile intermediate in pharmaceutical synthesis and material science. Its molecular structure, C₉H₁₂BrN, offers unique reactivity patterns, particularly in cross-coupling reactions and catalysis, which are critical for modern drug discovery and agrochemical development.

The growing demand for high-purity intermediates like 1-(4-Bromo-2-methylphenyl)ethan-1-amine is driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "CAS 1270381-65-1 solubility" or "synthetic routes for brominated amines," reflecting its relevance in optimizing reaction yields and process scalability. The compound’s lipophilic nature and electron-rich aromatic system also make it valuable for designing fluorescent probes and polymeric materials with tailored properties.

In the context of green chemistry, 1-(4-Bromo-2-methylphenyl)ethan-1-amine is often discussed alongside "sustainable bromination methods" and "catalytic amination," addressing industry concerns about waste reduction and energy efficiency. Its compatibility with palladium-catalyzed reactions, such as Buchwald-Hartwig amination, positions it as a key building block for N-heterocyclic scaffolds prevalent in kinase inhibitors and GPCR-targeted drugs.

Analytical characterization of CAS 1270381-65-1 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, with users frequently querying "HPLC conditions for bromo-aryl amines." The compound’s stability under inert atmospheres and compatibility with common solvents (e.g., DCM, THF) further enhance its utility in multistep syntheses. Recent patent literature highlights its role in developing anticancer agents and CNS-active compounds, aligning with trends in personalized medicine.

From a commercial perspective, 1-(4-Bromo-2-methylphenyl)ethan-1-amine is supplied by specialty chemical manufacturers with certifications like GMP or ISO 9001, catering to contract research organizations (CROs) and academic labs. Searches for "bulk suppliers of CAS 1270381-65-1" underscore its industrial demand. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in GMP facilities, though users are advised to consult SDS documentation for specific safety protocols.

Emerging applications in photoredox catalysis and metal-organic frameworks (MOFs) have expanded the compound’s scientific footprint. Discussions on platforms like ScienceDirect and PubMed often link it to "aryl bromide functionalization" and "chiral amine resolution," reflecting interdisciplinary interest. Future research may explore its potential in biodegradable polymers or electrolyte additives, leveraging its structural modularity.